Cas no 1805983-40-7 (6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine)

• Product Name: 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine
• CAS No: 1805983-40-7
• MF: C₇H₄ClF₃IN
• MW: 321.46604347229
• CID: 4881562
• Update Time: 2025-06-14

6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine

• Inchi： 1S/C7H4ClF3IN/c8-2-3-1-4(9)5(12)6(13-3)7(10)11/h1,7H,2H2
• InChI Key： YWDMSVGAMUQDNF-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CCl)N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine

Comprehensive Overview of 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine (CAS No. 1805983-40-7)

The compound 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine (CAS No. 1805983-40-7) is a highly specialized halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloromethyl, difluoromethyl, fluoro, and iodo substituents, make it a valuable intermediate for the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in cross-coupling reactions and its role in developing novel bioactive compounds.

In recent years, the demand for fluorinated and iodinated building blocks has surged, driven by their applications in drug discovery and material science. The 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine stands out as a key player in this domain, offering a robust platform for structure-activity relationship (SAR) studies. Its multi-functional groups enable precise modifications, aligning with the growing trend of fragment-based drug design and targeted therapeutics.

One of the most searched topics in organic chemistry forums and AI-driven research tools revolves around the synthetic routes for halogenated pyridines. The CAS No. 1805983-40-7 compound is often discussed in this context, particularly for its efficient preparation via palladium-catalyzed reactions or nucleophilic substitution. These methods are critical for achieving high yields and purity, which are essential for scale-up processes in industrial settings.

Another hot topic is the environmental impact of halogenated compounds. While 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine is primarily used in controlled laboratory environments, its biodegradability and toxicity profile are subjects of ongoing research. Innovations in green chemistry aim to minimize waste and improve the sustainability of such high-value intermediates, addressing concerns raised by regulatory bodies and eco-conscious consumers.

The compound’s role in medicinal chemistry cannot be overstated. With the rise of personalized medicine and precision agriculture, researchers are exploring its potential as a scaffold for kinase inhibitors and herbicides. Its electron-withdrawing groups enhance binding affinity to biological targets, making it a candidate for next-generation therapeutics. This aligns with the increasing number of searches for “halogenated pyridine applications” and “fluorinated drug candidates” on academic databases.

From a commercial perspective, the global market for fine chemicals like CAS No. 1805983-40-7 is expanding, fueled by partnerships between pharmaceutical companies and custom synthesis providers. Quality control and regulatory compliance are paramount, as evidenced by frequent queries about certification standards and analytical methods for such compounds. Advanced techniques like HPLC and NMR spectroscopy are routinely employed to ensure product integrity.

In conclusion, 6-(Chloromethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine (CAS No. 1805983-40-7) represents a cutting-edge tool for modern chemistry. Its multi-functional design and broad applicability resonate with current trends in R&D, sustainability, and industrial innovation. As scientific inquiries evolve, this compound will likely remain a focal point for breakthroughs in life sciences and beyond.